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Compound of Interest

Compound Name: Yhhu-3792

Cat. No.: B10825779 Get Quote

Application Notes and Protocols for Yhhu-3792
For Researchers, Scientists, and Drug Development Professionals

Introduction
Yhhu-3792 is a novel small molecule activator of the Notch signaling pathway.[1][2][3][4]

Identified as N2-(4-isopropylphenyl)-5-(3-methoxyphenoxy)quinazoline-2,4-diamine, it has

been shown to enhance the self-renewal capacity of neural stem cells (NSCs) both in vitro and

in vivo.[2][5] By promoting the expression of Notch target genes, Hes3 and Hes5, Yhhu-3792
facilitates the expansion of the NSC pool and promotes endogenous neurogenesis in the

hippocampus.[1][2][3] These properties make Yhhu-3792 a promising candidate for research

into neurodegenerative diseases and cognitive enhancement.[2][3]

Physicochemical Properties
A clear understanding of the physicochemical properties of Yhhu-3792 is essential for its

proper handling and use in experimental settings.
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Property Value Reference

Molecular Formula C₂₄H₂₄N₄O₂·HCl [1][4]

Molecular Weight 436.93 g/mol [1][4]

CAS Number 2624336-93-0 [1]

Appearance Solid [6]

Purity ≥98% [1][4]

Storage Store at -20°C [1]

Solubility and Stock Solution Preparation
Proper dissolution is critical for the efficacy and reproducibility of experiments involving Yhhu-
3792.

Solvent Maximum Concentration Notes

DMSO 100 mM

Ultrasonic assistance may be

required for concentrations as

high as 166.48 mM.[7]

Protocol for Preparing a 10 mM DMSO Stock Solution:
Materials:

Yhhu-3792 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:
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1. Aseptically weigh the desired amount of Yhhu-3792 powder. For example, to prepare 1

mL of a 10 mM stock solution, weigh 4.37 mg of Yhhu-3792.

2. Transfer the powder to a sterile microcentrifuge tube.

3. Add the calculated volume of DMSO to the tube. For 1 mL of a 10 mM solution, add 1 mL

of DMSO.

4. Vortex the tube until the powder is completely dissolved. Gentle warming or sonication can

be used to aid dissolution if necessary.

5. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

6. Store the stock solution at -20°C for up to one month or at -80°C for up to six months.[3]

Preparation for Injection (In Vivo Studies)
For in vivo administration, Yhhu-3792 must be formulated to ensure biocompatibility and

bioavailability.

Recommended Formulation for Intraperitoneal (i.p.)
Injection:
A common formulation for the intraperitoneal injection of Yhhu-3792 in mice involves a mixture

of DMSO and corn oil.[7]

Component Proportion

DMSO 10%

Corn Oil 90%

Protocol for Preparing a 1 mg/mL Injection Solution:
Materials:

Yhhu-3792 stock solution in DMSO (e.g., 10 mg/mL)
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Sterile corn oil

Sterile tubes

Vortex mixer

Procedure:

1. Prepare a stock solution of Yhhu-3792 in DMSO at a concentration 10 times higher than

the final desired injection concentration. For a final concentration of 1 mg/mL, prepare a

10 mg/mL stock in DMSO.

2. In a sterile tube, add 1 part of the Yhhu-3792 DMSO stock solution.

3. Add 9 parts of sterile corn oil to the tube.

4. Vortex the mixture thoroughly to ensure a uniform suspension. The final solution will

contain 10% DMSO.

5. Administer the freshly prepared solution to the experimental animals via intraperitoneal

injection. Doses of 10-20 mg/kg have been used in mice.[3][8]

Signaling Pathway and Experimental Workflow
Yhhu-3792 Mechanism of Action
Yhhu-3792 activates the Notch signaling pathway, a highly conserved cell-cell communication

system crucial for neural stem cell maintenance and differentiation.
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Caption: Yhhu-3792 activates the Notch signaling pathway, leading to increased NSC self-

renewal.

Experimental Workflow for In Vivo Studies
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The following diagram outlines a typical experimental workflow for evaluating the effects of

Yhhu-3792 on neurogenesis in an animal model.
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Caption: A generalized workflow for in vivo studies of Yhhu-3792.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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